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Compound of Interest

Compound Name: Eplerenone-d3

Cat. No.: B1165150 Get Quote

An In-depth Technical Guide to the Recommended Storage and Handling of Eplerenone-d3

This guide provides a comprehensive overview of the recommended storage, handling, and

safety precautions for Eplerenone-d3, a deuterated analog of Eplerenone. It is intended for

researchers, scientists, and drug development professionals who utilize this compound in

analytical and pharmacokinetic research. Eplerenone-d3 serves as a crucial internal standard

for the precise quantification of Eplerenone in biological samples through mass spectrometry

and liquid chromatography techniques[1][2].

Storage and Stability
Proper storage is critical to maintain the integrity and stability of Eplerenone-d3. The

compound is a white to off-white solid powder[3][4]. While it is stable under recommended

storage conditions, adherence to specific temperature and environmental controls is essential

for long-term use[3].

Key Recommendations:

Long-term Storage: The recommended temperature for long-term storage is -20°C[1].

Alternative Storage: Some suppliers suggest storage at 2°C to 8°C (36°F to 46°F)[5].

Shipping: The compound is typically shipped at room temperature in the continental US,

though this may vary for other locations[1][6].
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Stability: When stored at -20°C, Eplerenone-d3 has a stability of at least four years[1].

Container: Keep the container tightly closed in a dry and well-ventilated place[3][5].

Parameter Recommendation Source

Long-Term Storage

Temperature
-20°C Cayman Chemical[1]

Alternative Long-Term Storage 2°C - 8°C Sigma-Aldrich[5]

Shipping Condition Room Temperature
Cayman Chemical,

MedChemExpress[1][6]

Stability ≥ 4 years (at -20°C) Cayman Chemical[1]

Container Requirements Tightly closed, Dry
Expert Synthesis Solutions,

Sigma-Aldrich[3][5]

Environment Well-ventilated area Expert Synthesis Solutions[3]

Handling and Safety Precautions
Eplerenone-d3 is intended for laboratory research purposes only and is not for human or

veterinary use[1][7]. While the toxicological properties have not been thoroughly investigated, it

may be harmful if swallowed, inhaled, or absorbed through the skin, and may cause eye, skin,

or respiratory tract irritation[3][7]. Therefore, adherence to standard laboratory safety protocols

is mandatory.

Personal Protective Equipment (PPE)
Appropriate PPE must be worn at all times when handling Eplerenone-d3.
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Protection Type Specification Source

Eye Protection Safety glasses or goggles
Viatris[8], Santa Cruz

Biotechnology[9]

Hand Protection
Impervious chemical-resistant

gloves

Viatris[8], Expert Synthesis

Solutions[3]

Respiratory Protection
NIOSH/MSHA or EN 149

approved respirator
Expert Synthesis Solutions[3]

Skin and Body Protection Protective clothing, lab coat
Viatris[8], Expert Synthesis

Solutions[3]

Engineering Controls and General Handling
Ventilation: Use in a well-ventilated area. Process enclosures, local exhaust ventilation, or

other engineering controls should be used to keep airborne levels below recommended

exposure limits[3][10].

Dust and Aerosol Formation: Avoid the formation and inhalation of dust and aerosols[3][9].

Ignition Sources: Keep away from heat and sources of ignition[3][8].

Hygiene: Change contaminated clothing and wash hands thoroughly after handling[5]. Do

not ingest, and avoid contact with skin and eyes[3].

Experimental Protocols
Specific experimental protocols detailing the methodology for establishing the stability and

storage conditions of Eplerenone-d3 are not available in the public domain through the

provided search results. The recommendations summarized in this guide are derived from

manufacturer safety data sheets (SDS) and product information pages. These guidelines are

based on standard industry practices for ensuring the quality and safety of chemical reagents.

The general workflow for handling this compound in a research setting is outlined in the

diagram below.
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Receiving & Storage

Handling & Use

Safety & Disposal

Receive Compound
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Store at -20°C or 2-8°C
in a Tightly Sealed Container

Prepare Workspace
(Well-Ventilated Area)

Don Appropriate PPE
(Gloves, Goggles, Lab Coat)

Weigh Compound
(Avoid Dust Generation)

Use in Experiment Spill Management
(Use Dry Clean-up, Dampen to Prevent Dust)

If spill occurs

Clean Work Area & Wash Hands

Dispose of Waste
(Follow Local Regulations)

Click to download full resolution via product page

Caption: Workflow for Safe Handling of Eplerenone-d3.
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Physical and Chemical Properties
A summary of the key physical and chemical properties of Eplerenone-d3 is provided below.

Property Value Source

Molecular Formula C₂₄H₂₇D₃O₆ Cayman Chemical[1]

Formula Weight 417.5 g/mol
Cayman Chemical[1],

PubChem[11]

Appearance White to off-white solid/powder
Expert Synthesis Solutions[3],

ChemicalBook[4]

Purity ≥99% deuterated forms (d₁-d₃) Cayman Chemical[1]

Solubility
Slightly soluble in Chloroform

and Ethyl Acetate
Expert Synthesis Solutions[3]

Incompatibilities and Decomposition
To ensure safety and compound stability, avoid contact with strong oxidizing agents[3]. Under

fire conditions, hazardous decomposition products such as carbon oxides (CO, CO₂) may be

formed[3].

Spill and Disposal Procedures
In the event of a spill, avoid generating dust. Use dry clean-up procedures such as sweeping or

vacuuming with a HEPA-filtered vacuum[9]. For larger spills, it may be necessary to dampen

the material with water to prevent dust from becoming airborne before collection[9]. All waste

material, including contaminated packaging, must be disposed of in accordance with federal,

state, and local regulations[3]. Do not allow the product to enter drains[3].

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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